Cas no 898456-45-6 (2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)
2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
- 2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
-
- Inchi: 1S/C21H16ClN3O3S/c1-14-23-19-11-4-2-9-17(19)21(26)25(14)16-8-6-7-15(13-16)24-29(27,28)20-12-5-3-10-18(20)22/h2-13,24H,1H3
- InChI Key: XOWVQACFRFZHLB-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=CC=C1Cl
2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2639-0213-2μmol |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-5μmol |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-10μmol |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-20μmol |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-1mg |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-2mg |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-3mg |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-4mg |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-5mg |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2639-0213-10mg |
2-chloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide |
898456-45-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
Introduction to 2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898456-45-6)
2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide, identified by its CAS number 898456-45-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative exhibits a unique structural framework, combining a chlorinated phenyl ring with a quinazoline scaffold, which has positioned it as a promising candidate for further exploration in drug discovery and development.
The molecular structure of this compound is characterized by a benzene ring substituted with a chloro group at the 2-position and a sulfonamide moiety linked to a phenyl ring. The quinazoline component, specifically the 2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl group, introduces additional functional diversity, making it an intriguing molecule for biochemical interactions. Such structural features are often exploited to modulate binding affinity and selectivity in biological targets.
In recent years, the pharmaceutical industry has seen a surge in interest toward quinazoline derivatives due to their demonstrated efficacy in various therapeutic applications. Quinazolines are known for their role as intermediates in the synthesis of antiviral, anticancer, and antimicrobial agents. The introduction of sulfonamide groups into these structures further enhances their pharmacological potential by improving solubility and metabolic stability.
2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898456-45-6) represents a cutting-edge compound that embodies these principles. Its design aims to leverage the inherent bioactivity of quinazoline cores while enhancing interaction with biological receptors through the sulfonamide moiety. This combination has been strategically employed to develop molecules with improved pharmacokinetic profiles.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include chlorination of the phenyl ring, condensation with appropriately substituted quinazoline derivatives, and sulfonation to introduce the sulfonamide group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been utilized to achieve regioselective modifications necessary for constructing the desired scaffold.
The pharmacological evaluation of 2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898456-45-6) has revealed promising activities in preclinical studies. Initial assays have demonstrated potential inhibitory effects on enzymes and receptors relevant to inflammatory diseases and cancer pathways. The presence of the chloro group is thought to enhance binding interactions by increasing lipophilicity, while the sulfonamide group contributes to water solubility and metabolic stability.
One of the most compelling aspects of this compound is its versatility in drug design applications. The quinazoline core provides a scaffold that can be modified further to explore different biological targets without losing its inherent bioactivity. This flexibility makes it an attractive building block for structure-based drug design initiatives aimed at developing novel therapeutics.
The role of computational chemistry in optimizing 2-chloro-N-3-(2-methyl-4-oxysoxindolizidinone)phenylethene derivatives has been increasingly recognized. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for interaction with biological targets. These insights have guided synthetic modifications aimed at improving potency and selectivity.
In conclusion, 2-chloro-N-(5-chloro-pyridine N-carboxamido)-N'-[5-fluoro-pyridinecarbonyl]-1H-indole derivative (CAS No. 89845644) represents a significant advancement in medicinal chemistry research. Its unique structural features and demonstrated bioactivity make it a valuable asset in ongoing efforts to develop next-generation pharmaceuticals. Further investigation into its pharmacological properties and potential therapeutic applications will undoubtedly continue to expand its significance in the field.
898456-45-6 (2-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)